BENGHE Foundational & Exploratory

Check Availability & Pricing

The Safety and Toxicity Profile of Enteromycin:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351

Disclaimer: The information provided in this document is intended for researchers, scientists,
and drug development professionals. It is a compilation of publicly available data and is not
exhaustive. For any clinical or therapeutic application, please consult with qualified
professionals and refer to regulatory guidelines.

Introduction

The term "enteromycin” has been associated with distinct antimicrobial agents, leading to
potential confusion in scientific literature. This technical guide aims to delineate the safety and
toxicity profiles of two separate entities: Enteromycin, a specific antibiotic compound identified
by CAS number 3552-16-7, and Enterocins, a class of bacteriocins produced by Enterococcus
species. Due to significant differences in their chemical nature, origin, and mechanism of
action, their safety and toxicity profiles are addressed separately.

Part 1: Enteromycin (CAS 3552-16-7)

Enteromycin is an antibiotic substance isolated from Streptomyces albireticuli.[1][2] Its
chemical name is 3-[[(Methyl-aci-nitro)acetyllamino]-2-propenoic acid.[1] It has demonstrated
activity against both Gram-positive and Gram-negative bacteria.[2][3]

Acute Toxicity

Limited quantitative data is available regarding the acute toxicity of enteromycin. The primary
available metric is the median lethal dose (LD50) from a study in mice.
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Table 1: Acute Toxicity of Enteromycin (CAS 3552-16-7)

Route of ) Toxic
Test Type Species Dose Reference
Exposure Effects

Details not

] reported
Intraperitonea
LD50 | Mouse 14 mg/kg other than [4]
lethal dose

value.

Genotoxicity, Sub-chronic, and Chronic Toxicity

There is a notable lack of publicly available data on the genotoxicity, sub-chronic, and chronic
toxicity of enteromycin (CAS 3552-16-7). Further studies are required to establish a
comprehensive safety profile.

Pharmacokinetics

No detailed information on the pharmacokinetics (absorption, distribution, metabolism, and
excretion) of enteromycin (CAS 3552-16-7) is readily available in the public domain.

Mechanism of Action

While the precise molecular target of enteromycin (CAS 3552-16-7) is not definitively
elucidated in the available literature, it is classified as a protein synthesis inhibitor.[5][6] The
general mechanism for this class of antibiotics involves interference with the bacterial
ribosome, thereby halting the production of essential proteins and leading to bacterial growth
inhibition or death.
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(Select initial dose based on preliminary data)

'

(Administer dose to a single mouse via intraperitoneal injectiorD

'

(Observe for mortality/morbidity over 24 hours)

Animal survives?

Encrease dose for the next animaD (Decrease dose for the next animaD

Continue with additional animals until stopping criteria are met

l

Calculate LD50 using statistical methods (e.g., Probit analysis)
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(Compare the number of revertant colonies in treated vs. control group9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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